Cas no 895645-64-4 (methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate)

• Product Name: methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate
• CAS No: 895645-64-4
• MF: C₁₇H₁₁ClO₆S
• MW: 378.783643007278
• CID: 5226598
• Update Time: 2025-11-01

methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate
• 2H-1-Benzopyran-6-carboxylic acid, 3-[(4-chlorophenyl)sulfonyl]-2-oxo-, methyl ester

• Inchi： 1S/C17H11ClO6S/c1-23-16(19)10-2-7-14-11(8-10)9-15(17(20)24-14)25(21,22)13-5-3-12(18)4-6-13/h2-9H,1H3
• InChI Key： FNZLSTYPOJWRQS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C(OC)=O)C=C2C=C1S(C1=CC=C(Cl)C=C1)(=O)=O

Additional information on methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate

Comprehensive Overview of Methyl 3-(4-Chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate (CAS No. 895645-64-4)

Methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate (CAS No. 895645-64-4) is a synthetic organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and biochemical studies. The unique structural features of this molecule, including the 4-chlorobenzenesulfonyl group and the methyl carboxylate moiety, contribute to its diverse reactivity and functional versatility.

The compound's CAS number 895645-64-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers often search for methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate synthesis, properties, and applications, reflecting the growing interest in this specialty chemical. Recent studies have explored its potential as a fluorescence probe or enzyme inhibitor, aligning with current trends in targeted drug discovery and diagnostic tool development.

From a structural perspective, the 2H-chromene (coumarin) core provides a rigid planar framework that facilitates π-π stacking interactions, while the 4-chlorobenzenesulfonyl group introduces both electron-withdrawing characteristics and hydrophobic domains. This combination makes the compound particularly interesting for molecular design in medicinal chemistry. The methyl carboxylate at position 6 offers additional structural tunability through hydrolysis or transesterification reactions.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for CAS 895645-64-4. Modern approaches focus on catalyst optimization, solvent reduction, and energy-efficient processes – all key concerns in contemporary chemical manufacturing. The compound's structure-activity relationships are also being studied extensively, particularly in relation to its bioavailability and metabolic stability.

The spectroscopic characterization of methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate typically involves NMR, IR, and mass spectrometry techniques. These analytical methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in computational chemistry have enabled more accurate predictions of its physicochemical properties and molecular interactions.

From a commercial perspective, CAS 895645-64-4 is primarily supplied to research institutions and pharmaceutical developers. The global market for such fine chemicals continues to expand, driven by increasing R&D investments in life sciences and advanced materials. Quality control specifications typically include HPLC purity standards and rigorous identity confirmation protocols.

Future research directions for this compound may explore its potential in photodynamic therapy, molecular imaging, or as a building block for more complex heterocyclic systems. The growing demand for structure-activity relationship studies and lead optimization in drug discovery suggests continued relevance for 895645-64-4 in scientific investigations.

Handling and storage recommendations for methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate typically emphasize protection from moisture and light exposure, with standard laboratory safety precautions. Researchers frequently search for stability data and solubility information, reflecting practical considerations in experimental work with this compound.

The intellectual property landscape surrounding CAS 895645-64-4 includes various patent applications describing synthetic methods and potential applications. This legal dimension adds another layer of complexity for organizations considering commercial development of technologies involving this specialty chemical.

In summary, methyl 3-(4-chlorobenzenesulfonyl)-2-oxo-2H-chromene-6-carboxylate represents an interesting case study in modern heterocyclic chemistry, with potential across multiple scientific disciplines. Its continued study contributes to our understanding of structure-property relationships in functionalized coumarins and related systems.